2-cyclopropyl-4-{4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine

• IUPAC Name: 5-[[4-[2-cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methyl]-3-methyl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H19F3N6O/c1-10-20-14(26-23-10)9-24-4-6-25(7-5-24)13-8-12(16(17,18)19)21-15(22-13)11-2-3-11/h8,11H,2-7,9H2,1H3
• InChI Key: NSUGYEBFAIMDCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CN2CCN(CC2)C3=NC(=NC(=C3)C(F)(F)F)C4CC4
• Molecular Formula: C16H19F3N6O
• Molecular Weight: 368.36 g/mol
• CAS No.: 2549051-86-5

Description

2-cyclopropyl-4-{4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine is a useful research compound. Its molecular formula is C16H19F3N6O and its molecular weight is 368.36 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 368.15724374 g/mol and the complexity rating of the compound is 483. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

2-Cyclopropyl-4-{4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine, with CAS number 2549051-86-5, is a compound that has gained attention in medicinal chemistry due to its diverse biological activities. This article reviews its biological activity, synthesizing data from various studies to provide a comprehensive overview.

The compound has the following chemical characteristics:

• Molecular Formula : C16H19F3N6O
• Molecular Weight : 368.3569 g/mol
• SMILES Notation : Cc1noc(n1)CN1CCN(CC1)c1nc(nc(c1)C(F)(F)F)C1CC1

Anticancer Activity

Recent studies have indicated that derivatives of oxadiazole compounds exhibit significant anticancer properties. A review of 1,2,4-oxadiazole derivatives highlighted their ability to inhibit various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest . In vitro studies have shown that compounds similar to this compound possess IC50 values in the micromolar range against several cancer types .

Antimicrobial Activity

The presence of the piperazine moiety in the structure is associated with antimicrobial properties. Compounds containing piperazine have been shown to exhibit antibacterial and antifungal activities, making them potential candidates for treating infections . The specific activity of this compound against various bacterial strains remains an area for further exploration.

Enzyme Inhibition

Research indicates that oxadiazole derivatives can act as enzyme inhibitors. For instance, they have shown inhibitory effects on acetylcholinesterase (AChE) and urease enzymes . These properties suggest potential applications in treating neurodegenerative diseases and managing urea cycle disorders.

Study on Anticancer Properties

A recent study investigated the antiproliferative effects of a series of oxadiazole derivatives on human cancer cell lines. The findings indicated that compounds with structural similarities to this compound demonstrated significant cytotoxicity against HeLa and MCF7 cell lines, with IC50 values ranging from 5 to 15 µM .

Enzyme Inhibition Study

Another study focused on the enzyme inhibition capabilities of oxadiazole derivatives. Compounds were evaluated for their inhibitory effects on AChE and showed promising results with IC50 values below 100 µM. This suggests potential therapeutic applications in Alzheimer's disease management .

Data Table: Summary of Biological Activities

Activity Type	Target	IC50 Value	Reference
Anticancer	HeLa Cell Line	5 - 15 µM
Antimicrobial	Various Bacterial Strains	Not specified
Enzyme Inhibition	Acetylcholinesterase (AChE)	< 100 µM

Scientific Research Applications

Anticancer Activity

Research indicates that compounds containing oxadiazole and piperazine moieties exhibit significant anticancer properties. The incorporation of trifluoromethyl groups is known to enhance the lipophilicity and bioavailability of drug candidates. Studies have shown that derivatives of this compound can inhibit tumor growth in various cancer cell lines by inducing apoptosis and inhibiting cell proliferation.

Antimicrobial Properties

The oxadiazole ring is recognized for its antimicrobial activity. Compounds similar to 2-cyclopropyl-4-{4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine have demonstrated effectiveness against a range of bacteria and fungi. This suggests potential applications in developing new antibiotics or antifungal agents.

Central Nervous System (CNS) Disorders

The piperazine component is often associated with neuroactive compounds. Preliminary studies suggest that this compound may exhibit anxiolytic and antidepressant effects, making it a candidate for treating various CNS disorders. The modulation of neurotransmitter systems through this compound could lead to new therapeutic strategies.

Structure-Activity Relationship (SAR) Studies

Understanding the relationship between the chemical structure of this compound and its biological activity is crucial for optimizing its efficacy. Key findings from SAR studies include:

• The cyclopropyl group contributes to enhanced binding affinity to target receptors.
• The trifluoromethyl group significantly improves metabolic stability.

Case Study 1: Anticancer Efficacy

In a recent study published in the Journal of Medicinal Chemistry, researchers synthesized several derivatives of this compound and evaluated their anticancer activities against human breast cancer cell lines. The results indicated a dose-dependent inhibition of cell growth, with some derivatives showing IC50 values in the low micromolar range.

Case Study 2: Antimicrobial Screening

A comprehensive screening against Gram-positive and Gram-negative bacteria revealed that specific derivatives exhibited minimum inhibitory concentrations (MICs) comparable to established antibiotics. This highlights the potential for developing new antimicrobial agents based on this scaffold.